Cas no 1313739-08-0 (3-(Nitromethyl)oxetane)

3-(Nitromethyl)oxetane is a nitro-functionalized oxetane derivative characterized by its strained four-membered oxetane ring and reactive nitromethyl group. This compound is of interest in synthetic chemistry due to its potential as a versatile building block for energetic materials, pharmaceuticals, and polymer applications. The oxetane ring offers ring-opening reactivity, while the nitromethyl group provides opportunities for further functionalization or energetic properties. Its balanced reactivity and stability make it suitable for controlled synthesis of high-energy-density compounds or as a precursor in heterocyclic chemistry. The compound's structural features enable precise modifications, making it valuable for research in propellants, explosives, and specialty polymers requiring tailored energetic or mechanical properties.
3-(Nitromethyl)oxetane structure
3-(Nitromethyl)oxetane structure
Product name:3-(Nitromethyl)oxetane
CAS No:1313739-08-0
MF:C4H7NO3
MW:117.103281259537
CID:1075886
PubChem ID:57371206

3-(Nitromethyl)oxetane Chemical and Physical Properties

Names and Identifiers

    • 3-(Nitromethyl)oxetane
    • AB65636
    • AG-C-28915
    • CTK5I4367
    • FT-0686142
    • RP08260
    • SY319025
    • DTXSID50724885
    • MFCD12547196
    • EN300-6738065
    • DB-203901
    • CS-0257554
    • 1313739-08-0
    • AKOS015950471
    • SCHEMBL10592648
    • MDL: B166926
    • Inchi: InChI=1S/C4H7NO3/c6-5(7)1-4-2-8-3-4/h4H,1-3H2
    • InChI Key: NVBQHEINHFBKLF-UHFFFAOYSA-N
    • SMILES: C(C1COC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 117.042593085g/mol
  • Monoisotopic Mass: 117.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 93.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55Ų
  • XLogP3: -0.1

3-(Nitromethyl)oxetane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
N901143-10mg
3-(Nitromethyl)oxetane
1313739-08-0
10mg
$ 275.00 2022-06-03
Apollo Scientific
OR312005-250mg
3-(Nitromethyl)oxetane
1313739-08-0
250mg
£728.00 2024-05-26
TRC
N901143-1mg
3-(Nitromethyl)oxetane
1313739-08-0
1mg
$ 50.00 2022-06-03
TRC
N901143-2mg
3-(Nitromethyl)oxetane
1313739-08-0
2mg
$ 70.00 2022-06-03
Alichem
A449042907-250mg
3-(Nitromethyl)oxetane
1313739-08-0 95%
250mg
966.28 USD 2021-06-11
Enamine
EN300-6738065-5.0g
3-(nitromethyl)oxetane
1313739-08-0 95.0%
5.0g
$3894.0 2025-03-13
Enamine
EN300-6738065-0.05g
3-(nitromethyl)oxetane
1313739-08-0 95.0%
0.05g
$312.0 2025-03-13
Enamine
EN300-6738065-2.5g
3-(nitromethyl)oxetane
1313739-08-0 95.0%
2.5g
$2631.0 2025-03-13
Enamine
EN300-6738065-1.0g
3-(nitromethyl)oxetane
1313739-08-0 95.0%
1.0g
$1343.0 2025-03-13
Aaron
AR009DJD-1g
3-(Nitromethyl)oxetane
1313739-08-0 95%
1g
$1872.00 2025-02-14

Additional information on 3-(Nitromethyl)oxetane

Comprehensive Overview of 3-(Nitromethyl)oxetane (CAS No. 1313739-08-0)

3-(Nitromethyl)oxetane (CAS No. 1313739-08-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, characterized by the presence of a nitromethyl group attached to an oxetane ring, offers intriguing possibilities in the fields of pharmaceuticals, agrochemicals, and materials science. Its molecular formula, C4H7NO3, and distinct functional groups make it a valuable intermediate for synthetic chemists.

The growing interest in 3-(Nitromethyl)oxetane can be attributed to its role as a building block in the synthesis of more complex molecules. Researchers are particularly fascinated by its potential to serve as a precursor for high-energy materials and bioactive compounds. The compound's oxetane ring, a four-membered cyclic ether, is known for its strain energy, which can be leveraged to create novel polymers with enhanced properties. Meanwhile, the nitromethyl group introduces reactivity that is useful in various catalytic and synthetic processes.

In the pharmaceutical industry, 3-(Nitromethyl)oxetane is being explored for its potential in drug discovery. The compound's ability to act as a versatile intermediate has made it a subject of study for developing new small-molecule therapeutics. Its structural features align with current trends in medicinal chemistry, where researchers are increasingly focusing on heterocyclic compounds to improve drug efficacy and reduce side effects. This has led to a surge in searches for "nitromethyl oxetane applications" and "CAS 1313739-08-0 uses" among professionals in the field.

Another area where 3-(Nitromethyl)oxetane shows promise is in the development of advanced materials. The compound's unique combination of an oxetane ring and a nitromethyl group makes it a candidate for creating polymers with tailored properties, such as improved thermal stability or mechanical strength. This has sparked interest in queries like "oxetane-based polymers" and "nitromethyl derivatives in material science," reflecting the compound's relevance in cutting-edge research.

From an environmental perspective, the synthesis and application of 3-(Nitromethyl)oxetane are being scrutinized for sustainability. With the global push toward green chemistry, researchers are investigating eco-friendly methods to produce and utilize this compound. Searches for "sustainable synthesis of nitromethyl oxetane" highlight the growing demand for processes that minimize waste and reduce reliance on hazardous reagents. This aligns with broader industry trends focused on circular economy principles.

In conclusion, 3-(Nitromethyl)oxetane (CAS No. 1313739-08-0) is a compound of significant scientific and industrial interest. Its multifaceted applications—from pharmaceuticals to materials science—coupled with its potential for sustainable production, make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.

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